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Compound of Interest

Compound Name: Dianhydromannitol

Cat. No.: B1260409

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Dianhydromannitol and its isomers, primarily 1,4:3,6-dianhydromannitol (commonly known
as Isomannide) and 2,5-anhydro-D-mannitol, are versatile molecules derived from mannitol.
They are increasingly utilized in various research and development applications, including
polymer synthesis and as intermediates in pharmaceuticals. As their use becomes more
widespread, a thorough understanding of the health and safety considerations associated with
their handling is paramount for protecting laboratory personnel. This technical guide provides a
comprehensive overview of the available safety data, recommended handling procedures, and
experimental considerations for these compounds.

Chemical and Physical Properties

A foundational aspect of safe handling is the awareness of the substance's physical and
chemical properties. These properties for the two primary isomers of Dianhydromannitol are
summarized below.
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1,4:3,6-Dianhydromannitol ]
Property . 2,5-Anhydro-D-mannitol
(Isomannide)

CAS Number 641-74-7 41107-82-8
Molecular Formula CeH1004 CeH1205
Molecular Weight 146.14 g/mol 164.16 g/mol

White to slightly pale reddish- ] )
Appearance White crystalline chunks
yellow crystal powder

Melting Point 80-85 °C 101-101.5°C

Solubility Soluble in water. Soluble in water.

Hazard Identification and Classification

The hazard profiles of Dianhydromannitol isomers differ, underscoring the importance of
consulting the specific Safety Data Sheet (SDS) for the isomer in use.

1,4:3,6-Dianhydromannitol (Isomannide): The hazard classification for Isomannide is not
uniform across all suppliers. Some safety data sheets indicate that it is not a hazardous
substance. However, as a good laboratory practice, it should be handled with care to avoid
dust generation and contact with skin and eyes.

2,5-Anhydro-D-mannitol: This isomer is consistently classified as a hazardous substance with
the following GHS classifications:

o Skin Irritation (Category 2): H315 - Causes skin irritation.
o Eye Irritation (Category 2A): H319 - Causes serious eye irritation.

o Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation:
H335 - May cause respiratory irritation.

Toxicological Data Summary

Quantitative toxicological data for Dianhydromannitol isomers are limited in publicly available
literature. No specific occupational exposure limits have been established for these compounds
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by major regulatory bodies like OSHA. In the absence of established limits, it is crucial to

minimize exposure through engineering controls and personal protective equipment.

Toxicological Endpoint

1,4:3,6-Dianhydromannitol
(Isomannide)

2,5-Anhydro-D-mannitol

Acute Oral Toxicity

No specific data found. A
related compound, D-Glucitol,
1,4:3,6-dianhydro-, has a
reported LD50 of 24150 mg/kg
in rats, suggesting low acute

toxicity.

No data available.

Skin Corrosion/Irritation

Not classified as a skin irritant.

Causes skin irritation.

Serious Eye Damage/Irritation

Not classified as an eye

irritant.

Causes serious eye irritation.

Respiratory or Skin

Sensitization

No data available.

No data available.

Germ Cell Mutagenicity

No data available.

No data available.

Carcinogenicity

No data available.

No data available.

Reproductive Toxicity

No data available.

No data available.

Experimental Safety Protocols and Workflows

Given the absence of detailed, published experimental safety protocols for Dianhydromannitol

isomers, this section outlines a generalized workflow for the safety assessment of such

chemicals, based on internationally recognized OECD (Organisation for Economic Co-

operation and Development) guidelines.

General Handling and Personal Protective Equipment

(PPE)

Regardless of the isomer, the following general handling procedures and PPE should be

employed:
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e Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood to

minimize inhalation of dust or aerosols.[1][2]

o Eye Protection: Wear chemical safety goggles with side-shields.[2]

e Hand Protection: Wear impervious gloves (e.g., nitrile rubber).[2]

o Skin and Body Protection: Wear a lab coat and, if handling large quantities, additional

protective clothing.

» Respiratory Protection: If dust generation is unavoidable, use a NIOSH-approved respirator.

[2]

e Hygiene: Avoid contact with skin, eyes, and clothing.[3] Wash hands thoroughly after

handling.

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

Skin Contact

Immediately wash off with soap and plenty of
water. Remove contaminated clothing. Seek

medical attention if irritation develops.[1][3]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes.

Immediately seek medical attention.[1][3]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water and seek medical attention.[1]

[3]

Standardized Safety Assessment Workflow
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The following diagram illustrates a typical workflow for assessing the potential hazards of a
chemical like Dianhydromannitol, based on OECD Test Guidelines.
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Standardized Chemical Safety Assessment Workflow
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Metabolic Interaction of 2,5-Anhydro-D-mannitol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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